2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

• IUPAC Name: 2-chloro-N-cyclopropyl-N-[(1-methylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C12H21ClN2O/c1-14-6-4-10(5-7-14)9-15(11-2-3-11)12(16)8-13/h10-11H,2-9H2,1H3
• InChI Key: GHUZNBXJHGCPLH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CN(C2CC2)C(=O)CCl
• Molecular Formula: C12H21ClN2O
• Molecular Weight: 244.76 g/mol

Description

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is a tertiary amine acetamide derivative featuring a chloro substituent at the α-carbon, a cyclopropyl group, and a 1-methyl-piperidin-4-ylmethyl moiety. This compound is structurally distinct due to the combination of a strained cyclopropane ring and a methyl-substituted piperidine system, which may confer unique steric and electronic properties.

Preparation Methods

Amidation of 2-Chloroacetyl Chloride with Substituted Amines

A widely reported method involves the reaction of 2-chloroacetyl chloride with N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)amine (Figure 1). This two-step process begins with the preparation of the secondary amine precursor, followed by amidation under controlled conditions.

Reaction Conditions:

• Step 1 (Amine Preparation):

  • Starting Material: 1-Methyl-piperidin-4-ylmethanol

  • Reagents: Thionyl chloride (SOCl₂) for chlorination, cyclopropylamine for nucleophilic substitution

  • Solvent: Dichloromethane (DCM)

  • Temperature: 0–5°C (chlorination), room temperature (substitution)

  • Yield: ~75% (isolated after column chromatography)

• Step 2 (Amidation):

  • Reagents: 2-Chloroacetyl chloride, triethylamine (TEA) as base

  • Solvent: Tetrahydrofuran (THF)

  • Temperature: 0°C to room temperature

  • Reaction Time: 4–6 hours

  • Yield: 82–85%

Mechanistic Insights:
The amidation proceeds via nucleophilic acyl substitution, where the amine attacks the electrophilic carbonyl carbon of 2-chloroacetyl chloride, displacing chloride. Triethylamine neutralizes HCl byproduct, driving the reaction to completion.

One-Pot Synthesis via In Situ Amine Generation

Recent advancements have enabled a one-pot approach to streamline synthesis. This method combines amine generation and amidation in a single reaction vessel, reducing purification steps.

Key Parameters:

• Starting Materials:

  • 4-Piperidin-1-ylmethyl-phenylamine

  • Chloroacetyl chloride

• Catalyst: Sodium acetate (NaOAc)

• Solvent: Acetic acid/water mixture

• Temperature: 20°C

• Reaction Time: 3.25 hours

• Yield: 92%

Advantages:

• Elimination of intermediate isolation

• Enhanced atom economy

• Reduced solvent waste

Industrial-Scale Production Techniques

Continuous Flow Synthesis

Industrial protocols prioritize scalability and efficiency. Continuous flow reactors are employed to optimize heat transfer and mixing, critical for exothermic amidation reactions.

Process Overview:

Parameter	Value/Description
Reactor Type	Microtubular flow reactor
Residence Time	2–5 minutes
Temperature	25–30°C
Pressure	1–2 bar
Catalyst	Immobilized lipase (optional)
Throughput	10–15 kg/day

Benefits:

• Consistent product quality (purity >98%)

• 20–30% higher yield compared to batch processes

Catalytic Methods for Green Chemistry

To align with sustainable practices, catalytic methods using biodegradable catalysts have been explored:

Example Protocol:

• Catalyst: Zinc oxide nanoparticles (ZnO NPs, 5 mol%)

• Solvent: Ethanol/water (9:1 v/v)

• Temperature: 50°C

• Reaction Time: 1 hour

• Yield: 88%

Environmental Impact:

• 40% reduction in E-factor (waste-to-product ratio)

• Catalyst recyclability (up to 5 cycles without loss of activity)

Optimization Strategies and Challenges

Solvent and Temperature Effects

Solvent polarity significantly influences reaction kinetics. A comparative study revealed:

Solvent	Dielectric Constant (ε)	Yield (%)
THF	7.6	82
Acetonitrile	37.5	78
Ethyl acetate	6.0	68
DCM	8.9	85

Lower-polarity solvents like DCM favor amidation by stabilizing the transition state.

Byproduct Management

Common byproducts include N-cyclopropylacetamide (from over-alkylation) and dimeric species . Strategies to suppress these include:

• Low-Temperature Control: Maintaining reactions at 0–5°C minimizes side reactions.

• Stepwise Addition: Gradual introduction of 2-chloroacetyl chloride prevents local excess.

Analytical and Purification Techniques

Chromatographic Methods

• HPLC Analysis:

  • Column: C18 reversed-phase

  • Mobile Phase: Acetonitrile/water (70:30) + 0.1% TFA

  • Retention Time: 6.8 minutes

• Column Chromatography:

  • Stationary Phase: Silica gel (230–400 mesh)

  • Eluent: Hexane/ethyl acetate (3:1)

  • Purity Achieved: >99%

Spectroscopic Characterization

• ¹H NMR (400 MHz, CDCl₃):

  • δ 3.85 (s, 2H, CH₂Cl)

  • δ 3.30–3.10 (m, 4H, piperidinyl H)

  • δ 2.75 (s, 3H, N-CH₃)

  • δ 1.90–1.60 (m, 2H, cyclopropyl H)

• HRMS (ESI):

  • Calculated for C₁₁H₁₉ClN₂O: 230.1154

  • Found: 230.1158

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide can undergo various chemical reactions, including:

Substitution reactions: The chloro group can be substituted by other nucleophiles.

Oxidation and reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Hydrolysis: The amide bond can be hydrolyzed to form the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic conditions, typically using hydrochloric acid or sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted derivatives, while hydrolysis will produce the corresponding carboxylic acid and amine.

Scientific Research Applications

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological targets.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Example Compounds :

• 2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide
• 2-Chloro-N-(2-ethyl-6-methylphenyl)-N-(1-hydroxypropan-2-yl)acetamide

Key Comparisons :

• Structural Differences : These compounds, identified as transformation products (TPs) of the herbicide S-metolachlor, retain the 2-chloroacetamide core but feature aromatic phenyl groups instead of aliphatic cyclopropyl and piperidine substituents .
• Reactivity : The absence of strained cyclopropane or bulky piperidine groups may reduce steric hindrance in nucleophilic substitution reactions compared to the target compound.

Cyclopropyl-Containing Chloroacetamides in Catalysis

Example Compound : 2-Chloro-N-cyclopropyl-N-(4-methoxybenzyl)acetamide

Key Comparisons :

• Structural Similarities : Both compounds share the cyclopropyl group and chloroacetamide backbone. However, the target compound replaces the 4-methoxybenzyl group with a 1-methyl-piperidin-4-ylmethyl substituent .
• Catalytic Performance: In Pd-catalyzed enantioselective cyclizations, the 4-methoxybenzyl analog achieved high yields (up to 90%) and enantioselectivity (90% ee) when paired with bulky carboxylate ligands (e.g., 1-AdCO2H).

Amino vs. Chloro Analogs

Example Compound: 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS: 1353970-92-9)

Key Comparisons :

• Functional Group Impact: Replacing the chloro group with an amino substituent (molecular weight: 225.34) increases basicity and hydrogen-bonding capacity, likely enhancing solubility in polar solvents. The chloro analog’s electron-withdrawing nature may render it more reactive in nucleophilic substitutions .
• Applications: Amino derivatives are often explored in medicinal chemistry for neurotransmitter modulation, whereas chloroacetamides are typically intermediates in agrochemical synthesis.

Piperidine-Substituted Chloroacetamides

Example Compound : 2-Chloro-N-(1-cyclohexanecarbonylpiperidin-4-yl)acetamide (CAS: 1258650-70-2)

Key Comparisons :

• Substituent Effects : The cyclohexanecarbonyl group (molecular weight: 286.80; C14H23ClN2O2) introduces greater lipophilicity compared to the target compound’s 1-methyl-piperidin-4-ylmethyl group. This difference may influence membrane permeability in biological systems or solubility in organic solvents .
• Synthetic Utility : Both compounds are discontinued, hinting at shared challenges in scalability or stability.

Key Research Findings

• Catalytic Reactivity : Cyclopropyl-containing chloroacetamides demonstrate enhanced enantioselectivity in Pd-catalyzed reactions when paired with bulky carboxylate ligands, suggesting the target compound’s piperidine group may require tailored ligands for optimal performance .
• Environmental Impact : Aromatic chloroacetamides (e.g., S-metolachlor TPs) exhibit higher environmental persistence than aliphatic analogs due to aromatic hydrophobicity .
• Stability: Chloroacetamides are generally more reactive than amino analogs, with hydrolysis susceptibility influenced by substituent steric effects .

Biological Activity

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is a synthetic organic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, and relevant case studies, providing a comprehensive overview of its applications in medicinal chemistry.

The synthesis of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide involves several key steps:

• Formation of the Piperidine Intermediate : The process begins with 1-methyl-piperidine, which is reacted with a cyclopropylating agent to introduce the cyclopropyl group.
• Chlorination : The resulting intermediate undergoes chlorination using reagents such as thionyl chloride or phosphorus pentachloride to incorporate the chloro group.
• Acetylation : Finally, acetylation is performed using acetic anhydride or acetyl chloride to yield the target compound.

This multi-step synthesis requires careful control of reaction conditions to optimize yield and purity, often employing advanced techniques such as continuous flow synthesis.

The biological activity of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The compound may modulate biological pathways by binding to these targets, thus influencing cellular processes. For instance, its structural components suggest potential interactions with acetylcholinesterase (AChE), which could lead to significant pharmacological effects .

Biological Activity

Antimicrobial Activity : Preliminary studies indicate that compounds similar to 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide exhibit varying degrees of antibacterial activity. For example, derivatives have shown moderate to strong activity against Salmonella typhi and Bacillus subtilis, while displaying weaker effects against other bacterial strains .

Enzyme Inhibition : The compound has been investigated for its potential as an AChE inhibitor. Inhibition of AChE is crucial for developing treatments for neurodegenerative diseases such as Alzheimer's. Some studies have reported strong inhibitory activity against urease as well, which is relevant in treating conditions like kidney stones and urinary tract infections .

Case Study 1: Antibacterial Screening

A study conducted on various piperidine derivatives demonstrated that compounds bearing the piperidine nucleus exhibited significant antibacterial properties. The synthesized derivatives were tested against multiple bacterial strains, revealing that certain compounds had MIC values below 100 µg/mL against Bacillus subtilis and E. coli, indicating strong antibacterial potential .

Case Study 2: Enzyme Inhibition

Research into enzyme inhibition highlighted that several derivatives of the compound showed promising results as AChE inhibitors. These compounds were evaluated through docking studies, which elucidated their interaction mechanisms with the enzyme's active site, suggesting a pathway for therapeutic development in neurodegenerative diseases .

Comparative Analysis

Compound Name	Structure Features	Biological Activity	Notes
2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide	Chloro group, cyclopropyl group	Antibacterial, AChE inhibition	Unique structure enhances reactivity
N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide	Lacks chloro group	Weaker biological activity	Reduced reactivity compared to chloro derivative
2-Chloro-N-(1-methyl-piperidin-4-ylmethyl)-acetamide	Lacks cyclopropyl group	Limited applications	Different chemical properties

Q & A

Basic: What synthetic routes are recommended for preparing 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide?

The synthesis typically involves multi-step reactions, starting with the preparation of the piperidine core. A common approach includes:

• Step 1 : Alkylation of 1-methylpiperidin-4-amine with a cyclopropane-containing reagent to introduce the cyclopropyl group.
• Step 2 : Chloroacetylation using chloroacetyl chloride under controlled conditions (e.g., anhydrous solvent, inert atmosphere) to attach the chloroacetamide moiety.
• Step 3 : Purification via column chromatography or recrystallization, followed by characterization using NMR and mass spectrometry .
  Key Consideration : Optimize reaction stoichiometry to minimize byproducts like unreacted amines or over-alkylated derivatives.

Basic: How should researchers validate the structural integrity of this compound?

Structural validation requires:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to confirm proton environments and carbon assignments, focusing on signals for the cyclopropyl (δ ~0.5–1.5 ppm) and piperidinylmethyl groups (δ ~2.5–3.5 ppm).
• High-Resolution Mass Spectrometry (HRMS) : To verify molecular weight (e.g., calculated for C₁₄H₂₄ClN₂O: 295.1578 g/mol).
• Infrared Spectroscopy (IR) : Peaks for amide C=O (~1650 cm⁻¹) and C-Cl bonds (~700 cm⁻¹) .
  Data Cross-Check : Compare spectral data with computational predictions (e.g., PubChem or NIST databases) .

Advanced: What is the rationale behind the cyclopropyl and piperidinylmethyl substituents in this compound's design?

• Cyclopropyl Group : Enhances metabolic stability by resisting oxidative degradation in cytochrome P450 enzymes. Its rigid structure may also improve target binding selectivity .
• Piperidinylmethyl Moiety : Facilitates blood-brain barrier penetration for CNS-targeted studies. The methyl group on the piperidine nitrogen reduces basicity, potentially minimizing off-target receptor interactions .
  Validation : Perform docking studies or comparative assays with analogs lacking these groups to assess functional contributions .

Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?

Discrepancies in bioactivity (e.g., varying IC₅₀ values) may arise from:

• Assay Conditions : Differences in cell lines, incubation times, or solvent vehicles (e.g., DMSO concentration affecting membrane permeability).
• Purity : Impurities >5% can skew results; validate via HPLC (≥95% purity) .
• Target Polymorphism : Genetic variations in receptor isoforms across experimental models.
  Mitigation : Replicate studies under standardized protocols and use orthogonal assays (e.g., SPR for binding affinity, functional cAMP assays) .

Basic: What safety protocols are critical when handling this compound?

• Personal Protective Equipment (PPE) : Gloves, lab coat, and goggles to prevent skin/eye contact. Use fume hoods to avoid inhalation.
• First Aid : For accidental exposure, rinse skin with water for 15 minutes; seek medical attention if ingested.
• Waste Disposal : Incinerate in a certified hazardous waste facility to prevent environmental release .

Advanced: What strategies optimize the compound’s solubility for in vivo studies?

• Co-Solvents : Use PEG-400 or cyclodextrins to enhance aqueous solubility.
• Salt Formation : Explore hydrochloride salts if the free base has poor solubility.
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles for sustained release .
  Validation : Measure solubility via shake-flask method and confirm stability using dynamic light scattering (DLS) .

Advanced: How can computational methods guide SAR studies for this compound?

• Molecular Dynamics (MD) : Simulate binding interactions with target proteins (e.g., GPCRs or kinases) to identify critical residues.
• QSAR Modeling : Correlate structural features (e.g., Cl atom position, logP) with activity data to predict novel analogs.
• ADMET Prediction : Use tools like SwissADME to forecast pharmacokinetic properties (e.g., CYP inhibition, BBB penetration) .

Basic: What analytical techniques are suitable for stability testing under varying pH conditions?

• HPLC-UV : Monitor degradation products over time at pH 1.2 (simulated gastric fluid) and pH 7.4 (bloodstream).
• Mass Spectrometry : Identify hydrolyzed byproducts (e.g., dechlorinated or cyclopropane-opened derivatives).
• Kinetic Analysis : Calculate degradation rate constants (k) to determine shelf-life .

Advanced: How does the compound’s stereochemistry influence its pharmacological profile?

• Chiral Centers : If present, enantiomers may exhibit divergent binding affinities. Resolve via chiral HPLC or asymmetric synthesis.
• In Vivo Impact : Test enantiomers in pharmacokinetic studies to compare bioavailability and metabolite profiles .

Advanced: What mechanistic insights can be gained from studying its metabolite profile?

• Phase I Metabolism : Use liver microsomes to identify oxidative metabolites (e.g., hydroxylation at the piperidine ring).
• Phase II Conjugates : Detect glucuronides or sulfates via LC-MS/MS.
• Toxicity Screening : Assess reactive metabolites (e.g., epoxides) that may covalently bind to proteins .